Cas no 1697417-21-2 (2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid)

• Product Name: 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid
• CAS No: 1697417-21-2
• MF: C₂₀H₁₉NO₅
• MW: 353.368565797806
• CID: 4611455
• Update Time: 2025-10-28

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• Norvaline, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-4-oxo-
• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid

• Inchi： 1S/C20H19NO5/c1-12(22)10-18(19(23)24)21-20(25)26-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-11H2,1H3,(H,21,25)(H,23,24)/t18-/m0/s1
• InChI Key： BAMCBXJGFIFOHB-SFHVURJKSA-N
• SMILES： C(O)(=O)[C@H](CC(=O)C)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid

Introduction to 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid (CAS No. 1697417-21-2)

2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid (CAS No. 1697417-21-2) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, often referred to as Fmoc-L-Leucine, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (fluorenylmethyloxycarbonyl) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and compatibility with various coupling reagents.

The structure of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid consists of a fluorenylmethyloxycarbonyl (Fmoc) group attached to the amino group of L-leucine, which is a branched-chain amino acid. The Fmoc group provides temporary protection to the amino functionality, allowing for selective and controlled reactions during peptide synthesis. The carboxylic acid group at the C-terminal end of the molecule facilitates the formation of amide bonds with other amino acids or peptides.

In recent years, significant advancements have been made in the application of Fmoc-protected amino acids in various areas of research. One notable area is the development of therapeutic peptides for treating diseases such as cancer, diabetes, and neurodegenerative disorders. The use of Fmoc protection allows for the precise control of peptide sequences, which is essential for optimizing the biological activity and stability of these therapeutic agents.

For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of Fmoc-L-Leucine in the synthesis of a novel peptide inhibitor targeting protein-protein interactions involved in cancer cell proliferation. The researchers demonstrated that the Fmoc protection strategy significantly improved the yield and purity of the final peptide product, leading to enhanced therapeutic efficacy in preclinical models.

Beyond its applications in peptide synthesis, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid has also found utility in chemical biology and materials science. In chemical biology, this compound serves as a valuable tool for studying protein function and structure. By incorporating Fmoc-L-Leucine into designed peptides or proteins, researchers can gain insights into molecular interactions and signaling pathways that are critical for cellular processes.

In materials science, Fmoc-L-Leucine has been explored for its potential in creating self-assembling nanostructures with unique properties. A recent study published in Nano Letters reported the use of Fmoc-L-Leucine to form supramolecular hydrogels with tunable mechanical properties. These hydrogels have shown promise as drug delivery vehicles and tissue engineering scaffolds due to their biocompatibility and responsiveness to environmental stimuli.

The synthesis of 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid typically involves several steps, including the protection of L-leucine with Fmoc chloride and subsequent purification. Various methods have been developed to optimize this process, including microwave-assisted synthesis and continuous flow reactors, which offer improved efficiency and scalability.

In conclusion, 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-oxopentanoic acid (CAS No. 1697417-21-2) is a vital compound with broad applications in peptide synthesis, chemical biology, and materials science. Its unique properties make it an indispensable tool for researchers working on developing new therapeutic agents and advanced materials. As research continues to advance, it is likely that new applications for this compound will emerge, further expanding its impact on scientific and medical fields.